Cas no 647020-70-0 (Methyl 2-chloro-3-fluorobenzoate)
647020-70-0 structure
Product Name:Methyl 2-chloro-3-fluorobenzoate
CAS No:647020-70-0
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD10566821
CID:418312
PubChem ID:13470960
Update Time:2025-04-19
Methyl 2-chloro-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-3-fluorobenzoate
- LogP
- 2-Chloro-3-fluorobenzoic acid methyl ester
- Benzoic acid, 2-chloro-3-fluoro-, methyl ester
- E90368
- 647020-70-0
- SCHEMBL1181190
- AKOS006302223
- BS-29272
- CS-0195309
- FT-0746221
- DTXSID20541662
- MFCD10566821
- Methyl2-chloro-3-fluorobenzoate
-
- MDL： MFCD10566821
- Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-3-2-4-6(10)7(5)9/h2-4H,1H3
- InChI Key： NRTGZMADMOJUAV-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C(=O)OC)F
Computed Properties
- Exact Mass: 188.00408
- Monoisotopic Mass: 188.0040353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Methyl 2-chloro-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223855-2.5g |
Methyl 2-Chloro-3-fluorobenzoate |
647020-70-0 | 2.5g |
$ 50.00 | 2022-06-04 | ||
| TRC | M223855-5g |
Methyl 2-Chloro-3-fluorobenzoate |
647020-70-0 | 5g |
$ 65.00 | 2022-06-04 | ||
| TRC | M223855-25g |
Methyl 2-Chloro-3-fluorobenzoate |
647020-70-0 | 25g |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | PC500399-1g |
Methyl 2-chloro-3-fluorobenzoate |
647020-70-0 | 1g |
£123.00 | 2025-02-21 | ||
| Apollo Scientific | PC500399-5g |
Methyl 2-chloro-3-fluorobenzoate |
647020-70-0 | 5g |
£369.00 | 2025-02-21 | ||
| abcr | AB515801-1 g |
2-Chloro-3-fluorobenzoic acid methyl ester |
647020-70-0 | 1g |
€209.80 | 2022-07-29 | ||
| abcr | AB515801-5 g |
2-Chloro-3-fluorobenzoic acid methyl ester |
647020-70-0 | 5g |
€619.80 | 2022-07-29 | ||
| abcr | AB515801-10 g |
2-Chloro-3-fluorobenzoic acid methyl ester |
647020-70-0 | 10g |
€1,020.90 | 2022-07-29 | ||
| Chemenu | CM153495-5g |
methyl 2-chloro-3-fluorobenzoate |
647020-70-0 | 95% | 5g |
$380 | 2023-01-09 | |
| Alichem | A015008150-250mg |
Methyl 2-chloro-3-fluorobenzoate |
647020-70-0 | 97% | 250mg |
$484.80 | 2023-09-01 |
Methyl 2-chloro-3-fluorobenzoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
647020-70-0 (Methyl 2-chloro-3-fluorobenzoate) Related Products
- 85953-29-3(Methyl 2-chloro-4-fluorobenzoate)
- 1214379-08-4(Ethyl 2-chloro-3-fluorobenzoate)
- 128800-56-6(methyl 2,4-dichloro-5-fluorobenzoate)
- 647020-63-1(methyl 2-chloro-5-fluoro-benzoate)
- 57381-63-2(2-Chloro-5-fluorobenzoic acid ethyl ester)
- 1214324-39-6(Methyl 2,3-dichloro-4-fluorobenzoate)
- 1261541-73-4(Ethyl 2-chloro-3,4-difluorobenzoate)
- 1261562-52-0(Methyl 2-chloro-3,4-difluorobenzoate)
- 1214353-49-7(2,6-Dichloro-3-fluorobenzoic acid methyl ester)
- 103318-75-8(benzoic acid, 2,4-dichloro-5-fluoro-, ethyl ester)
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